Cas no 870822-78-9 (5-Chloro-2-(trifluoromethoxy)phenylboronic acid)

• Product Name: 5-Chloro-2-(trifluoromethoxy)phenylboronic acid
• CAS No: 870822-78-9
• MF: C₇H₅BClF₃O₃
• MW: 240.372011899948
• MDL: MFCD10697424
• CID: 706736
• PubChem ID: 53216719
• Update Time: 2024-12-09

5-Chloro-2-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid
• [5-Chloro-2-(trifluoromethoxy)phenyl]boronic acid
• 5-Chloro-2-(trifluoromethoxy)phenylboronic acid
• Boronic acid,B-[5-chloro-2-(trifluoromethoxy)phenyl]-
• B-[5-Chloro-2-(trifluoromethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [5-chloro-2-(trifluoromethoxy)phenyl]- (9CI)
• MFCD10697424
• (5-Chloro-2-(trifluoromethoxy)phenyl)boronicacid
• AB59575
• Boronic acid, [5-chloro-2-(trifluoromethoxy)phenyl]-
• BS-24101
• AKOS015850392
• 5-Chloro-2-(trifluoromethoxy)phenylboronicacid
• 5-chloro-2-trifluoromethoxyphenylboronic acid
• DTXSID20681870
• SCHEMBL265147
• EN300-262222
• A51156
• 870822-78-9
• Z1509487073
• DB-013593

• MDL： MFCD10697424
• Inchi： 1S/C7H5BClF3O3/c9-4-1-2-6(15-7(10,11)12)5(3-4)8(13)14/h1-3,13-14H
• InChI Key： UCZWBMQPOWTYNS-UHFFFAOYSA-N
• SMILES： FC(OC1C(B(O)O)=CC(Cl)=CC=1)(F)F

Computed Properties

• Exact Mass: 239.99700
• Monoisotopic Mass: 239.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: 0.91840